Cas no 82588-40-7 (6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole)

• Product Name: 6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole
• CAS No: 82588-40-7
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 987961
• PubChem ID: 333037
• Update Time: 2025-04-20

6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole
• SR-01000398239-1
• HMS2609P23
• SMR000304617
• 6-(4-METHYLPHENYL)-2H,3H-IMIDAZO[2,1-B][1,3]THIAZOLE
• NSC332745
• 6-P-TOLYL-2,3-DIHYDRO-IMIDAZO(2,1-B)THIAZOLE
• 82588-40-7
• ChemDiv3_015063
• NSC-332745
• MLS000720088
• DTXSID30318584
• HMS1515M15
• AKOS001592567
• SR-01000398239
• CHEMBL1323486
• CCG-103825
• STL281421

• Inchi： 1S/C12H12N2S/c1-9-2-4-10(5-3-9)11-8-14-6-7-15-12(14)13-11/h2-5,8H,6-7H2,1H3
• InChI Key： GKXNHSYDHUBQMW-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3C=CC(C)=CC=3)=CN2CC1

Computed Properties

• Exact Mass: 216.07211956g/mol
• Monoisotopic Mass: 216.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.1Ų